Cas no 1361667-91-5 (3'-(Bromomethyl)-2'-fluoro-3,4,5-trichlorobiphenyl)

• Product Name: 3'-(Bromomethyl)-2'-fluoro-3,4,5-trichlorobiphenyl
• CAS No: 1361667-91-5
• MF: C₁₃H₇BrCl₃F
• MW: 368.456083536148
• CID: 4991265
• Update Time: 2025-07-23

3'-(Bromomethyl)-2'-fluoro-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Bromomethyl)-2'-fluoro-3,4,5-trichlorobiphenyl

• Inchi： 1S/C13H7BrCl3F/c14-6-7-2-1-3-9(13(7)18)8-4-10(15)12(17)11(16)5-8/h1-5H,6H2
• InChI Key： RBCIJGINHDAUPD-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1F)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 3'-(Bromomethyl)-2'-fluoro-3,4,5-trichlorobiphenyl

Introduction to 3'-(Bromomethyl)-2'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361667-91-5) and Its Emerging Applications in Chemical Biology

The compound 3'-(Bromomethyl)-2'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361667-91-5) represents a fascinating molecular entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique structural features—including a bromomethyl substituent at the 3' position, a fluoro atom at the 2' position, and trichloro groups at the 3, 4, and 5 positions—exhibits a distinct chemical profile that makes it a valuable tool for synthetic chemists and biologists alike.

The structural motif of this compound is reminiscent of more widely studied biphenyl derivatives, which have long been recognized for their diverse biological activities. The presence of multiple halogen atoms (chlorine and fluorine) introduces rigidity to the aromatic system while simultaneously providing reactive sites for further functionalization. Specifically, the bromomethyl group serves as a versatile handle for introducing alkyl or aryl groups via nucleophilic substitution reactions, making it an ideal precursor for constructing more complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated biphenyls due to their potential as scaffolds for drug discovery. The electron-withdrawing nature of the chlorine atoms and the electron-donating effect of the fluorine atom can modulate the electronic properties of the aromatic ring, influencing both binding affinity and metabolic stability. This balance has made such compounds attractive candidates for developing novel therapeutics targeting various disease pathways.

One particularly compelling application of 3'-(Bromomethyl)-2'-fluoro-3,4,5-trichlorobiphenyl is in the synthesis of small-molecule probes for studying protein-protein interactions. The compound’s ability to undergo selective modifications allows researchers to attach fluorophores or affinity tags, enabling high-throughput screening assays. Such probes have been instrumental in elucidating key signaling pathways involved in cancer and inflammatory diseases. For instance, recent studies have demonstrated its utility in identifying novel inhibitors of kinases—a class of enzymes implicated in numerous pathological processes.

The fluoro substituent at the 2' position is particularly noteworthy, as fluorine atoms are frequently incorporated into drugs due to their ability to enhance lipophilicity and metabolic stability. In contrast to chlorine atoms, which can sometimes lead to unwanted side reactions under certain conditions, fluorine’s small size and electronegativity make it an excellent choice for fine-tuning pharmacokinetic properties. This feature has been exploited in the development of antiviral and anticancer agents where precise control over molecular interactions is critical.

Furthermore, the trichloro substitution pattern contributes to the compound’s overall reactivity by creating regions of high electrophilicity. These sites can be selectively targeted in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for seamless integration into larger heterocyclic systems. Such transformations have enabled the construction of complex drug-like molecules with enhanced binding properties against biological targets.

From a synthetic perspective, 3'-(Bromomethyl)-2'-fluoro-3,4,5-trichlorobiphenyl serves as an excellent intermediate for generating libraries of structurally diverse compounds. Its modular design allows chemists to systematically vary substituents while maintaining a core pharmacophoric scaffold. This approach has been particularly effective in fragment-based drug design strategies where small chemical differences can lead to dramatic changes in biological activity.

Recent advances in computational chemistry have further highlighted the potential of this compound as a drug candidate. Molecular modeling studies indicate that its rigid biphenyl core can effectively interact with hydrophobic pockets in protein targets, while halogen atoms facilitate hydrogen bonding or π-stacking interactions. These insights have guided rational modifications aimed at optimizing potency and selectivity.

The versatility of 3'-(Bromomethyl)-2'-fluoro-3,4,5-trichlorobiphenyl extends beyond pharmaceutical applications; it has also found utility in materials science and agrochemical research. For example, its ability to undergo polymerization or co-polymerization with other monomers has led to the development of novel conductive polymers with potential applications in organic electronics. Additionally, its halogen-rich structure makes it a promising candidate for designing next-generation pesticides that offer improved environmental stability while maintaining efficacy against pests.

In conclusion,3'-(Bromomethyl)-2'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361667-91-5) represents a multifaceted molecular building block with broad utility across multiple disciplines. Its unique combination of reactive handles and structural features continues to inspire innovative research efforts aimed at addressing unmet medical needs while advancing our understanding of molecular recognition processes at the atomic level.